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Compound of Interest

Compound Name: 1-Bromo-2-chloro-4-nitrobenzene

Cat. No.: B1328927 Get Quote

Technical Data Sheet: 1-Bromo-2-chloro-4-
nitrobenzene
For Researchers, Scientists, and Drug Development Professionals

This document provides the fundamental chemical properties of 1-Bromo-2-chloro-4-
nitrobenzene, specifically its molecular formula and molecular weight.

Core Chemical Data
The essential identifiers for 1-Bromo-2-chloro-4-nitrobenzene are detailed below. This data is

foundational for all research, development, and synthesis activities involving this compound.

Property Value

Molecular Formula C₆H₃BrClNO₂[1][2]

Molecular Weight 236.45 g/mol [1]

IUPAC Name 1-bromo-2-chloro-4-nitrobenzene[1][2]

CAS Number 29682-39-1[1][2]

Chemical Structure
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The structural arrangement of atoms in 1-Bromo-2-chloro-4-nitrobenzene is depicted below.

This visualization is crucial for understanding the molecule's steric and electronic properties,

which influence its reactivity and interactions in biological and chemical systems.

Caption: 2D chemical structure of 1-Bromo-2-chloro-4-nitrobenzene.

Note on Requested Content
The user's request specified an in-depth technical guide including experimental protocols and

signaling pathways. It is important to clarify that for the fundamental properties of a well-

characterized small molecule like 1-Bromo-2-chloro-4-nitrobenzene, these formats are not

applicable.

Experimental Protocols: The molecular weight is a calculated value based on the established

atomic weights of its constituent elements as defined by its molecular formula. There are no

experimental protocols for this calculation itself, though techniques like mass spectrometry

can be used for experimental verification.

Signaling Pathways: As a synthetic organic compound, 1-Bromo-2-chloro-4-nitrobenzene
does not have inherent biological signaling pathways. Its utility is typically as a building block

or intermediate in the synthesis of other molecules, which may then have biological activity.

[3]

Quantitative Data: The primary quantitative data points are the molecular formula and

weight, which have been presented. Other physical properties such as melting point (57-64

°C) and density are available but do not necessitate a complex data table for this context.[2]

This document provides the core, factual data for 1-Bromo-2-chloro-4-nitrobenzene in a clear

and accessible format suitable for the intended scientific audience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Molecular weight and formula of 1-Bromo-2-chloro-4-
nitrobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1328927#molecular-weight-and-formula-of-1-bromo-
2-chloro-4-nitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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